Propanoic acid, 2,2-dimethyl-, (5-bromo-3-formyl-1H-pyrrolo[2,3-b]pyridin-1-yl)methyl ester

• Molecular Formula: C14H15BrN2O3
• Molecular Weight: 339.18 g/mol
• IUPAC Name: (5-bromo-3-formylpyrrolo[2,3-b]pyridin-1-yl)methyl 2,2-dimethylpropanoate
• InChI: InChI=1S/C14H15BrN2O3/c1-14(2,3)13(19)20-8-17-6-9(7-18)11-4-10(15)5-16-12(11)17/h4-7H,8H2,1-3H3
• InChI Key: VEXOOGGZELXXEP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)OCN1C=C(C2=C1N=CC(=C2)Br)C=O

Description

Propanoic acid, 2,2-dimethyl-, (5-bromo-3-formyl-1H-pyrrolo[2,3-b]pyridin-1-yl)methyl ester is a useful research compound. Its molecular formula is C14H15BrN2O3 and its molecular weight is 339.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality Propanoic acid, 2,2-dimethyl-, (5-bromo-3-formyl-1H-pyrrolo[2,3-b]pyridin-1-yl)methyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Propanoic acid, 2,2-dimethyl-, (5-bromo-3-formyl-1H-pyrrolo[2,3-b]pyridin-1-yl)methyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2,2-Dimethyl-propionic acid 5-bromo-pyrrolo[2,3-b]pyridin-1-ylmethyl ester (4.09 g, 13.14 mmol) was dissolved in N,N-dimethylformamide (4 ml), and phosphorus oxy-chloride (1.33 ml) was added. The reaction mixture was stirred for 18 hours at 50° C. The reaction was quenched with saturated, aqueous sodium bicarbonate, and the mixture was extracted with dichloromethane. The organic layer was dried over sodium sulfate, concentrated, and purified by flash chromatography (0-100% (ethyl acetate in hexanes) to give 3.65 g (82%) of 2,2-dimethyl-propionic acid 5-bromo-3-formyl-pyrrolo[2,3-b]pyridin-1-ylmethyl ester. MS: m/z 338.0+340.0 (M+H+).